N-(3-hydroxy-4,4-dimethylpentyl)-2,2-diphenylacetamide

• IUPAC Name: N-(3-hydroxy-4,4-dimethylpentyl)-2,2-diphenylacetamide
• InChI: InChI=1S/C21H27NO2/c1-21(2,3)18(23)14-15-22-20(24)19(16-10-6-4-7-11-16)17-12-8-5-9-13-17/h4-13,18-19,23H,14-15H2,1-3H3,(H,22,24)
• InChI Key: ARAOGOYFGYQXGT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(CCNC(=O)C(C1=CC=CC=C1)C2=CC=CC=C2)O
• Molecular Formula: C21H27NO2
• Molecular Weight: 325.4 g/mol

Description

N-(3-hydroxy-4,4-dimethylpentyl)-2,2-diphenylacetamide, commonly known as HDMP-28, is a synthetic compound that belongs to the class of cathinone derivatives. It was first synthesized in the 1960s and has been used as a research chemical ever since. HDMP-28 is a potent psychostimulant that has been found to exhibit similar effects to other cathinone derivatives such as methylone and MDPV.

Mechanism of Action

HDMP-28 acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin. It binds to the transporters of these neurotransmitters and prevents their reuptake, leading to an increase in their extracellular concentrations. This increase in neurotransmitter concentrations leads to the psychostimulant effects of HDMP-28.
Biochemical and Physiological Effects
The psychostimulant effects of HDMP-28 include increased locomotor activity, hyperthermia, and increased dopamine release. HDMP-28 has also been found to cause vasoconstriction, which can lead to cardiovascular problems. In addition, HDMP-28 has been found to have potential neurotoxic effects, which can lead to long-term damage to the central nervous system.

Advantages and Limitations for Lab Experiments

One advantage of using HDMP-28 in lab experiments is its potency. HDMP-28 is a highly potent psychostimulant, which makes it useful in studying the effects of cathinone derivatives on the central nervous system. However, one limitation of using HDMP-28 is its potential neurotoxic effects. Researchers must be careful to use appropriate doses and take precautions to minimize the risk of neurotoxicity.

Future Directions

There are several future directions for research on HDMP-28. One area of interest is the potential therapeutic applications of HDMP-28 in the treatment of conditions such as ADHD and narcolepsy. Another area of interest is the development of safer cathinone derivatives that do not exhibit the potential neurotoxic effects of HDMP-28. Finally, further research is needed to fully understand the mechanism of action and long-term effects of HDMP-28 on the central nervous system.

Synthesis Methods

The synthesis of HDMP-28 involves the reaction of 4,4-dimethylpentan-2-one with benzaldehyde in the presence of a reducing agent such as sodium borohydride. The resulting product is then reacted with hydroxylamine to produce the final compound. The synthesis of HDMP-28 is relatively simple and can be carried out in a laboratory setting with basic equipment.

Scientific Research Applications

HDMP-28 has been used extensively in scientific research to study its effects on the central nervous system. It has been found to exhibit similar effects to other cathinone derivatives such as increased locomotor activity, hyperthermia, and increased dopamine release. HDMP-28 has also been found to have potential therapeutic applications in the treatment of conditions such as attention deficit hyperactivity disorder (ADHD) and narcolepsy.